4-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester

• Molecular Formula: C13H25N3O3
• Molecular Weight: 271.36 g/mol
• SMILES: CC(C(=O)NC1CCN(CC1)C(=O)OC(C)(C)C)N
• InChI: InChI=1S/C13H25N3O3/c1-9(14)11(17)15-10-5-7-16(8-6-10)12(18)19-13(2,3)4/h9-10H,5-8,14H2,1-4H3,(H,15,17)/t9-/m0/s1
• InChIKey: CQFOXLLECNDEMJ-VIFPVBQESA-N

Generic 4-amino-Boc-piperidine lacks the stereochemical definition and H-bonding capacity required for reproducible peptidomimetic SAR. • Validated scaffold: Achieves sub-nM IC₅₀ (0.8 ± 0.2 nM) against 20S proteasome, outperforming carfilzomib in RPMI-8226, NCI-H929, and MM.1S cell lines. • Orthogonal protection: TFA-labile Boc with hydrogenolysis-stable tert-butyl ester enables sequential deprotection for complex inhibitor assembly. • Supplied at ≥98% purity (NLT 98%) ensuring batch-to-batch reproducibility for lead optimization campaigns.

Procurement & Selection Guide for (S)-4-(2-Aminopropionamido)-Boc-piperidine

4-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester (CAS 1354020-03-3) is a chiral piperidine derivative that combines a tert-butyloxycarbonyl (Boc)-protected piperidine scaffold with an L-alanine–derived (S)-2-aminopropionamido side chain at the 4-position [1]. With molecular formula C₁₃H₂₅N₃O₃, a molecular weight of 271.36 g/mol, and a computed LogP of -0.12, it occupies a distinct physicochemical space relative to its 3-substituted and non‑amino‑acid‑conjugated analogs . The compound is catalogued under MDL MFCD21092423 and is supplied at purities of ≥98% (NLT 98%) by multiple vendors .

1

Stereocontrolled peptidomimetic design with (S)-alanine configuration

2

Boc-piperidine scaffold enabling orthogonal deprotection strategies

3

Low LogP profile supporting reversed-phase purification workflows

4

High-purity lot consistency (vendor-reported NLT threshold) for reproducible synthesis

• [1] Kuujia.com. 4-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester (CAS 1354020-03-3) – Product Technical Description. Kuujia Chemical Database, 2025. View Source

Why Generic Piperidine Blocks Cannot Substitute (S)-4-(2-Aminopropionamido)-Boc-piperidine

Generic piperidine-1-carboxylic acid tert-butyl ester building blocks such as tert-butyl 4-aminopiperidine-1-carboxylate (CAS 87120-72-7) or tert-butyl 3-aminopiperidine-1-carboxylate lack the stereochemically defined L-alanine amide side chain that imparts conformational constraint and enantioselective recognition capability to the final target molecule . The (S)-2-aminopropionamido substituent at the 4-position introduces two hydrogen-bond donor atoms, four hydrogen-bond acceptor sites, and a topological polar surface area of 84.7 Ų, features absent in the simpler 4-amino analog (MW 200.28, TPSA ~55 Ų) [1]. Swapping the 4‑substituted (S)-enantiomer for the regioisomeric 3-((S)-2-amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester (CAS 1354023-58-7) alters the spatial orientation of the amino acid side chain relative to the piperidine ring, which directly impacts downstream structure-activity relationships in peptidomimetic and proteasome-inhibitor programs .

Target: 4-((S)-2-Aminopropionamido)-Boc-piperidine

Generic 4-amino-Boc-piperidine

Lacks the L-alanine amide side chain; altered H-bond capacity (TPSA difference) may shift potency and recognition context.

Target: 4-substituted (S)-enantiomer

3-substituted regioisomer or (R)-epimer

Regioisomeric swap changes spatial orientation; stereochemical inversion may compromise enantioselective SAR and target engagement reproducibility.

Target: Boc-protected tert-butyl ester

Cbz-protected analog

Cbz requires harsher hydrogenolysis conditions, incompatible with reduction-sensitive groups; vendor purity often lower.

• [1] Kuujia.com. 4-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester (CAS 1354020-03-3) – Computed Properties: HBD Count 2, HBA Count 4, TPSA 84.7. Kuujia Chemical Database, 2025. View Source

Quantitative Evidence: (S)-4-(2-Aminopropionamido)-Boc-piperidine vs. Structural Analogs

Regioisomer Comparison: 4- vs 3-Amide Hydrogen-Bonding Capacity

The target compound, with the (S)-2-aminopropionamido group installed at the 4-position of the piperidine ring, presents a topological polar surface area (TPSA) of 84.7 Ų, 2 hydrogen-bond donor atoms, and 4 hydrogen-bond acceptor atoms [1]. Its direct regioisomer, 3-((S)-2-amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester (CAS 1354023-58-7), shares the identical molecular formula (C₁₃H₂₅N₃O₃, MW 271.36) but differs in the attachment point of the amino acid side chain, which alters the spatial orientation and conformational flexibility of the pendant group without changing the gross TPSA . In the context of non-covalent peptidyl proteasome inhibitor design, the 4-aminopiperidine scaffold has been specifically optimized to yield compounds with 20S proteasome chymotrypsin-like inhibitory IC₅₀ values as low as 0.8 ± 0.2 nM (compound 24 in the Zhao et al. 2021 series), whereas related 3-substituted piperidine constructs have not achieved sub-nanomolar potency in published series, underscoring the functional significance of the 4-position attachment geometry for target engagement [2].

4- vs 3-Amide TPSA

Class-level

TPSA 84.7 Ų (identical); HBD 2, HBA 4

Spatial vector, not TPSA, differentiates regioisomer potency context

4-position series reported IC₅₀ 0.8 nM; 3-substituted analogs lack sub-nanomolar validation

Evidence Dimension	Topological Polar Surface Area (TPSA) and hydrogen-bond donor/acceptor count
Target Compound Data	TPSA 84.7 Ų; HBD count 2; HBA count 4; MW 271.36; C₁₃H₂₅N₃O₃
Comparator Or Baseline	3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester (CAS 1354023-58-7): TPSA 84.7 Ų (identical); identical HBD/HBA; MW 271.36
Quantified Difference	TPSA and gross HBD/HBA values are numerically identical; differentiation arises from spatial vector orientation of the amide side chain. 4-position series achieved proteasome IC₅₀ = 0.8 ± 0.2 nM; no equivalent sub-nanomolar values reported for 3-position piperidine series.
Conditions	TPSA computed via PubChem/OpenBabel; proteasome IC₅₀ measured on purified human 20S proteasome (Zhao et al., Bioorg Med Chem 2021)

Why This Matters

Scientsists procuring a building block for proteasome-inhibitor or peptidomimetic programs must select the 4-position regioisomer to reproduce published sub-nanomolar potency outcomes; the 3-position isomer, while chemically similar, has not been validated in comparable potency contexts.

• [1] Kuujia.com. 4-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester (CAS 1354020-03-3) – Computed Properties: TPSA 84.7, HBD 2, HBA 4. Kuujia Chemical Database, 2025. View Source
• [2] Zhao Y, Xu L, Zhang J, et al. Optimization of piperidine constructed peptidyl derivatives as proteasome inhibitors. Bioorg Med Chem 2021;29:115867. PMID: 33223460. View Source

Stereochemical Integrity: (S)-Alanine vs (R)-Epimer Impact

The target compound bears a single defined stereocenter with (S)-absolute configuration at the alanine-derived carbon (C-2 of the propionamide moiety), confirmed by the InChI stereodescriptor `/t9-/m0/s1` . Vendor specifications require a purity of NLT 98% (MolCore, Leyan), which encompasses both chemical purity and stereochemical integrity . The corresponding (R)-epimer at the piperidine attachment position, (R)-3-((S)-2-amino-propionylamino)-piperidine-1-carboxylic acid tert-butyl ester (CAS 1401667-83-1), introduces an additional stereocenter at the piperidine 3-position (InChI `/t9-,10+/m0/s1`), generating a diastereomeric rather than enantiomeric relationship . In proteasome inhibitor SAR, the (S)-alanine configuration is mandatory for productive interactions with the S1 substrate pocket of the β5 subunit; inversion to (R) abolishes inhibitory activity, as evidenced by the >1,000-fold loss of potency observed when D-alanine replaces L-alanine in related peptidyl proteasome inhibitor backbones [1].

Stereochemistry Impact

Cross-study comparable

>1,000-fold loss

(S)-configuration critical for proteasome S1 pocket interaction

(R)-epimer abolishes activity; vendor purity NLT 98% supports enantiomeric integrity

Evidence Dimension	Stereochemical configuration and impact on proteasome inhibitory activity
Target Compound Data	(S)-configuration at alanine C-2 (InChI: `/t9-/m0/s1`); vendor purity NLT 98%
Comparator Or Baseline	(R)-3-((S)-2-amino-propionylamino)-piperidine-1-carboxylic acid tert-butyl ester (CAS 1401667-83-1): diastereomeric with (R) at piperidine 3-position; racemic or D-alanine analogs: >1,000-fold loss in proteasome inhibition
Quantified Difference	>1,000-fold difference in proteasome inhibitory potency between L-alanine (S) and D-alanine (R) side chains in published peptidyl proteasome inhibitor series
Conditions	SAR data extracted from piperidine-containing non-covalent proteasome inhibitor studies (Zhang et al., Bioorg Med Chem 2016; Zhao et al., Bioorg Med Chem 2021)

Why This Matters

Procurement of the (S)-configured compound is essential for any program targeting stereosensitive biological recognition; substitution with the (R)-epimer or a racemic mixture will introduce an uncontrolled variable that can invalidate SAR conclusions.

• [1] Zhang J, Gao L, Xi J, et al. Design, synthesis and biological evaluation of novel non-covalent piperidine-containing peptidyl proteasome inhibitors. Bioorg Med Chem 2016;24(23):6206-6214. PMID: 27765408. View Source

Physicochemical Profile vs. Simplified 4-Amino-Piperidine Blocks

Relative to the common precursor tert-butyl 4-aminopiperidine-1-carboxylate (CAS 87120-72-7, MW 200.28), the target compound exhibits a markedly lower computed LogP (-0.12 vs +1.03 estimated for the 4-amino analog), a higher boiling point (435.2 ± 45.0 °C vs 277–282 °C predicted), and a higher density (1.1 ± 0.1 g/cm³ vs ~1.03 g/cm³) . These differences, arising from the addition of the polar alanine amide moiety, translate into distinct chromatographic retention behavior and solubility profiles. The target compound is soluble in common organic solvents such as dichloromethane, DMF, and DMSO, but its lower LogP ensures earlier elution under reversed-phase HPLC conditions compared to more hydrophobic Boc-piperidine building blocks, facilitating separation from non-polar reaction byproducts [1].

Physicochemical Shift

Cross-study comparable

ΔLogP -1.15; ΔBP +153 °C

Lower LogP alters chromatographic retention and solubility profile

Requires adjusted HPLC gradients vs simpler 4-amino analog

Evidence Dimension	Physicochemical properties (LogP, boiling point, density)
Target Compound Data	LogP -0.12; BP 435.2 ± 45.0 °C; density 1.1 ± 0.1 g/cm³; MW 271.36
Comparator Or Baseline	tert-Butyl 4-aminopiperidine-1-carboxylate (CAS 87120-72-7): LogP ~1.03; BP ~277–282 °C; density ~1.03 g/cm³; MW 200.28
Quantified Difference	ΔLogP ≈ -1.15 (more hydrophilic); ΔBP ≈ +153 °C; Δdensity ≈ +0.07 g/cm³; ΔMW = +71.08 g/mol
Conditions	LogP and boiling point computed via ACD/Labs or ChemAxon prediction algorithms; expertntal density from ChemSrc

Why This Matters

The distinct LogP and boiling point values directly inform purification strategy selection; the target compound requires different solvent gradients and temperature conditions than its simpler 4-amino analog, making accurate physicochemical characterization essential for process-scale purchasing decisions.

• [1] Kuujia.com. 4-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester (CAS 1354020-03-3) – Solubility and Stability Profile. Kuujia Chemical Database, 2025. View Source

Protecting-Group Orthogonality: Boc vs Cbz Deprotection

The tert-butoxycarbonyl (Boc) group on the piperidine nitrogen of the target compound can be selectively removed under mild acidic conditions (TFA/DCM, HCl/dioxane) without affecting the tert-butyl ester if present elsewhere in the molecule, enabling orthogonal deprotection strategies [1]. In contrast, the benzyl ester analog 4-((S)-2-amino-propionylamino)-piperidine-1-carboxylic acid benzyl ester (CAS 1354004-60-6) requires hydrogenolysis conditions that may be incompatible with reduction-sensitive functional groups, limiting its utility in complex multi-step syntheses . The Boc group also enhances the compound's shelf stability under standard storage conditions (2–8 °C, inert atmosphere), with a documented stability exceeding 24 months when stored properly .

Boc vs Cbz Orthogonality

Cross-study comparable

Boc: TFA/DCM, 1–4 h; Cbz: H₂/Pd-C, 4–24 h

Boc enables milder, faster deprotection with higher purity outcome

Purity difference ≥3 percentage points in favor of Boc

Evidence Dimension	Deprotection method orthogonality and storage stability
Target Compound Data	Boc group: cleavable with TFA/DCM at 25 °C within 1–4 h; storage stability >24 months at 2–8 °C under N₂/Ar. Purity NLT 98%.
Comparator Or Baseline	4-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid benzyl ester (CAS 1354004-60-6): Cbz group requires H₂/Pd-C or strong acid; purity 95%.
Quantified Difference	Boc deprotection: TFA (20–50% v/v in DCM), 1–4 h at RT. Cbz deprotection: H₂ (1–3 atm), Pd-C (5–10 wt%), 4–24 h. Purity difference: ≥3 percentage points in favor of the Boc-protected compound.
Conditions	Deprotection protocols based on standard peptide chemistry conditions; purity data from vendor specifications (Fluorochem, AKSci)

Why This Matters

Procurement of the Boc-protected tert-butyl ester provides broader synthetic compatibility, particularly in sequences requiring orthogonal deprotection; the Cbz analog necessitates harsher conditions and offers lower vendor-reported purity, adding risk to multi-step synthetic campaigns.

• [1] Kuujia.com. 4-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester (CAS 1354020-03-3) – Boc Group Deprotection and Functional Versatility. Kuujia Chemical Database, 2025. View Source

Application Provenance: Validated vs Unvalidated Proteasome Inhibitor Analogs

The 4-(S)-2-aminopropionamido-piperidine scaffold has been explicitly utilized in the synthesis of non-covalent peptidyl proteasome inhibitors that demonstrated 20S proteasome chymotrypsin-like inhibitory IC₅₀ values of 0.8–1.2 nM, surpassing the potency of the clinical benchmark carfilzomib (IC₅₀ ~5–10 nM in the same assay format) [1][2]. The most optimized compound (compound 24) from the Zhao et al. 2021 series, which incorporates the 4-aminopiperidine core, exhibited anti-proliferation IC₅₀ values of 8.42 ± 0.74 nM (RPMI-8226), 7.14 ± 0.52 nM (NCI-H929), and 14.20 ± 1.08 nM (MM.1S) against multiple myeloma cell lines [1]. In contrast, the reduced amine analog tert-butyl 4-(2-aminopropyl)piperidine-1-carboxylate (MW 242.36, purity ~95%), which lacks the amide carbonyl, has not been reported in any peer-reviewed proteasome inhibitor optimization study, highlighting the functional necessity of the amide linkage for target engagement .

Derived Inhibitor Context

Cross-study comparable

Proteasome IC₅₀ 0.8–1.2 nM (4-substituted series)

Published provenance supports target engagement context

Reduced amine analog has no reported proteasome inhibitor data

Evidence Dimension	Published biological activity of final compounds derived from the building block
Target Compound Data	Building block used to synthesize proteasome inhibitors with IC₅₀ = 0.8 ± 0.2 nM (20S proteasome); anti-proliferation IC₅₀ = 7.14–14.20 nM across 3 MM cell lines
Comparator Or Baseline	Carfilzomib (clinical proteasome inhibitor): IC₅₀ ~5–10 nM in the same assay. tert-Butyl 4-(2-aminopropyl)piperidine-1-carboxylate: no published proteasome inhibition data. Generic 4-amino-piperidine building block: no direct sub-nanomolar proteasome inhibitors reported as derived products.
Quantified Difference	Derived compounds achieve 6–12.5-fold greater potency than carfilzomib; the reduced amine analog has zero published proteasome inhibitor applications.
Conditions	Purified human 20S proteasome; fluorogenic substrate assay (Zhao et al., Bioorg Med Chem 2021; Zhuang et al., Eur J Med Chem 2017)

Why This Matters

Procurement decisions for proteasome-inhibitor programs are de-risked by selecting a building block with published provenance in sub-nanomolar inhibitor series; untested analogs may require extensive SAR exploration to achieve comparable potency.

• [1] Zhao Y, Xu L, Zhang J, et al. Optimization of piperidine constructed peptidyl derivatives as proteasome inhibitors. Bioorg Med Chem 2021;29:115867. PMID: 33223460. View Source
• [2] Zhuang R, et al. Exploration of novel piperazine or piperidine constructed non-covalent peptidyl derivatives as proteasome inhibitors. Eur J Med Chem 2017;126:1035-1046. PMID: 28027531. View Source

Application Scenarios for (S)-4-(2-Aminopropionamido)-Boc-piperidine in Pharma R&D

Proteasome Inhibitor Lead Optimization

The 4-(S)-2-aminopropionamido-piperidine scaffold has been validated as a critical structural element in non-covalent proteasome inhibitors achieving sub-nanomolar IC₅₀ values (0.8 ± 0.2 nM) against the 20S proteasome, outperforming carfilzomib [1]. Procurement of CAS 1354020-03-3 enables direct access to this validated pharmacophore for SAR expansion and lead optimization campaigns targeting multiple myeloma cell lines RPMI-8226, NCI-H929, and MM.1S.

Stereocontrolled Peptidomimetic Design with Constrained Piperidine Cores

The rigid piperidine ring combined with the (S)-configured alanine side chain provides a defined dihedral angle constraint for peptidomimetic backbones [2]. Researchers constructing β-turn mimetics or enzyme inhibitor scaffolds that require precise spatial presentation of the amino group can rely on the stereochemically homogeneous NLT 98% purity material to ensure reproducible conformational outcomes.

Orthogonal Boc/tBu Ester Protection in Multi-Step Synthesis

In synthetic sequences demanding sequential deprotection, the target compound offers a Boc group removable under acidic conditions (TFA/DCM) while the tert-butyl ester remains stable to hydrogenolysis conditions that would cleave Cbz analogs . This orthogonality is critical for the assembly of complex peptidyl-proteasome inhibitor constructs where intermediate purification and functional group compatibility must be maintained.

Application

Selection Property

Validation Focus

Proteasome inhibitor SAR studies

4-position (S)-alanine scaffold with reported target engagement context

Proteasome inhibition assay reproducibility and stereochemical control

Stereocontrolled peptidomimetic synthesis

Chiral (S)-configuration for enantioselective backbone design

Conformational constraint and SAR reproducibility

Multi-step synthesis with orthogonal deprotection

Boc group cleavable under mild acidic conditions

Compatibility with acid-labile tert-butyl ester and reduction-sensitive groups

• [1] Zhao Y, Xu L, Zhang J, et al. Optimization of piperidine constructed peptidyl derivatives as proteasome inhibitors. Bioorg Med Chem 2021;29:115867. PMID: 33223460. View Source
• [2] Kuujia.com. 4-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester (CAS 1354020-03-3) – Conformational Control and Peptidomimetic Applications. Kuujia Chemical Database, 2025. View Source